Cas no 524711-31-7 (1-(3,4-Dimethylphenyl)sulfonylpiperazine)

• Product Name: 1-(3,4-Dimethylphenyl)sulfonylpiperazine
• CAS No: 524711-31-7
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD03444522
• CID: 1074152
• PubChem ID: 2384688
• Update Time: 2025-04-20

1-(3,4-Dimethylphenyl)sulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((3,4-Dimethylphenyl)sulfonyl)piperazine
• 1-[(3,4-Dimethylphenyl)sulfonyl]piperazine
• [(3,4-dimethylphenyl)sulfonyl]piperazine
• 1-(3,4-Dimethyl-benzenesulfonyl)-piperazine
• AC1M5SN1
• AC1Q2LT4
• Oprea1_469610
• SBB042065
• SR-01000039533
• Z56886637
• VS-06179
• SCHEMBL14538033
• DTXSID40368378
• EN300-04970
• MFCD03444522
• 1-(3,4-dimethylphenyl)sulfonylpiperazine
• SR-01000039533-1
• ALBB-002096
• CS-0281494
• STK448293
• BBL017457
• 524711-31-7
• AKOS000270439
• 1-(3,4-dimethylbenzenesulfonyl)piperazine
• 1-(3,4-Dimethylphenyl)sulfonylpiperazine

• MDL： MFCD03444522
• Inchi： 1S/C12H18N2O2S/c1-10-3-4-12(9-11(10)2)17(15,16)14-7-5-13-6-8-14/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： KVWMTCHRBNHJNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides